Cas no 2097954-15-7 (1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2097954-15-7
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5723787
• PubChem ID: 121214620
• Update Time: 2025-10-29

1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole
• AKOS026725187
• 1-ethyl-3-pyrazin-2-yl-4,5,6,7-tetrahydroindazole
• 2097954-15-7
• F2198-6876

• Inchi： 1S/C13H16N4/c1-2-17-12-6-4-3-5-10(12)13(16-17)11-9-14-7-8-15-11/h7-9H,2-6H2,1H3
• InChI Key： LFGCVSKOLHVSPO-UHFFFAOYSA-N
• SMILES： N1(CC)C2CCCCC=2C(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Additional information on 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole

Comprehensive Overview of 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2097954-15-7)

The compound 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2097954-15-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a pyrazine ring with a tetrahydroindazole core, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or ligand for biological targets, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule modulators like 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole has surged, driven by advancements in high-throughput screening and computational chemistry. Its pyrazinyl moiety is known to enhance binding affinity in enzymatic interactions, making it a valuable candidate for treating metabolic disorders and inflammatory diseases. The compound’s tetrahydroindazole backbone also contributes to its stability and bioavailability, addressing key challenges in modern drug development.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Organic chemists have explored multi-step protocols involving cyclization and N-alkylation to optimize yield and purity. Additionally, its solubility and crystallinity are critical parameters for formulation scientists, as these properties influence its performance in in vivo studies. The rise of AI-driven drug design has further accelerated interest in such scaffolds, with machine learning models predicting their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

From an industrial perspective, 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole is also being investigated for its potential in crop protection. Its structural motifs resemble those of agrochemicals that target plant pathogens, offering a sustainable alternative to traditional pesticides. This aligns with global initiatives to reduce environmental impact while maintaining efficacy—a topic highly relevant to green chemistry advocates and regulatory bodies.

In summary, 1-ethyl-3-(pyrazin-2-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2097954-15-7) represents a promising intersection of medicinal chemistry and material innovation. Its dual applicability in life sciences and agriculture underscores its versatility, while ongoing research continues to uncover new dimensions of its utility. As the scientific community prioritizes structure-activity relationships and sustainable synthesis, this compound is poised to remain a focal point in interdisciplinary studies.